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Compound of Interest

Compound Name: Methoxyanigorufone

Cat. No.: B158252 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper disposal of

methoxyanigorufone (CAS No. 56252-05-2), a compound belonging to the phenalenone

class of chemicals.[1] Researchers, scientists, and drug development professionals must

adhere to these procedural steps to ensure personal safety and environmental compliance.

Given that a specific Safety Data Sheet (SDS) for methoxyanigorufone is not readily

available, a cautious approach, treating the substance as potentially hazardous and cytotoxic,

is imperative. Phenalenone derivatives are noted for their biological activity and

photosensitizing properties.[2][3]

I. Immediate Safety Protocols
Before commencing any disposal procedures, the following personal protective equipment

(PPE) is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile gloves or other chemically resistant gloves.

Body Protection: A laboratory coat is required.

All handling of methoxyanigorufone, including preparation for disposal, should be conducted

in a well-ventilated area, ideally within a certified chemical fume hood, to prevent the inhalation
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of dust or aerosols.

II. Waste Characterization and Segregation
Proper segregation of waste is the foundation of safe disposal. All materials that have come

into contact with methoxyanigorufone are to be considered hazardous chemical waste.

Table 1: Methoxyanigorufone Waste Classification and Handling

Waste Type Description Container Type

Solid Waste

Unused or expired

methoxyanigorufone powder,

contaminated personal

protective equipment (gloves,

wipes), weigh boats, and other

consumables.

Dedicated, sealable, and

clearly labeled hazardous solid

waste container.

Liquid Waste

Solutions containing

methoxyanigorufone, solvents

used for rinsing contaminated

glassware.

Compatible, sealable, and

clearly labeled hazardous

liquid waste container.

Sharps Waste

Contaminated needles,

syringes, Pasteur pipettes, and

broken glass.

Puncture-resistant, rigid

container labeled for cytotoxic

sharps waste.

III. Step-by-Step Disposal Procedures
Adherence to the following workflow is critical for the safe disposal of methoxyanigorufone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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